Cas no 866016-80-0 (7-(4-ethoxybenzoyl)-5-(2-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one)

• Product Name: 7-(4-ethoxybenzoyl)-5-(2-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one
• CAS No: 866016-80-0
• MF: C₂₇H₂₃NO₆
• MW: 457.474627733231
• CID: 6026008
• PubChem ID: 2134985
• Update Time: 2025-07-08

7-(4-ethoxybenzoyl)-5-(2-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-ethoxybenzoyl)-5-(2-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one
• 1,3-Dioxolo[4,5-g]quinolin-8(5H)-one, 7-(4-ethoxybenzoyl)-5-[(2-methoxyphenyl)methyl]-
• F1602-0077
• SCHEMBL1021950
• AKOS001831013
• 7-(4-ethoxybenzoyl)-5-[(2-methoxyphenyl)methyl]-[1,3]dioxolo[4,5-g]quinolin-8-one
• 866016-80-0
• 7-(4-ethoxybenzoyl)-5-[(2-methoxyphenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one

• Inchi： 1S/C27H23NO6/c1-3-32-19-10-8-17(9-11-19)26(29)21-15-28(14-18-6-4-5-7-23(18)31-2)22-13-25-24(33-16-34-25)12-20(22)27(21)30/h4-13,15H,3,14,16H2,1-2H3
• InChI Key： IQOKNMNMIZCZBP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2OC)C2C(=CC3OCOC=3C=2)C(=O)C(C(=O)C2=CC=C(OCC)C=C2)=C1

Computed Properties

• Exact Mass: 457.15253745g/mol
• Monoisotopic Mass: 457.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 74.3Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Predicted)
• Boiling Point: 652.1±55.0 °C(Predicted)
• pka: -2.80±0.40(Predicted)

Additional information on 7-(4-ethoxybenzoyl)-5-(2-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one

Comprehensive Analysis of 7-(4-ethoxybenzoyl)-5-(2-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one (CAS No. 866016-80-0)

In the realm of organic chemistry and pharmaceutical research, 7-(4-ethoxybenzoyl)-5-(2-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one (CAS No. 866016-80-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its complex quinoline backbone and substituted aromatic rings, is a subject of interest for researchers exploring novel bioactive molecules. Its CAS number 866016-80-0 serves as a critical identifier in chemical databases, ensuring precise referencing in academic and industrial studies.

The molecular structure of 7-(4-ethoxybenzoyl)-5-(2-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one features a 1,3-dioxolo ring fused to a quinoline core, which is further functionalized with 4-ethoxybenzoyl and 2-methoxyphenyl groups. These modifications contribute to its distinct physicochemical properties, such as solubility, stability, and reactivity. Researchers often investigate such derivatives for their potential in drug discovery, particularly in targeting enzymes or receptors implicated in metabolic and neurological disorders.

Recent trends in scientific literature highlight a growing curiosity about quinoline-based compounds, driven by their versatility in medicinal chemistry. For instance, questions like "What are the applications of quinoline derivatives in drug development?" or "How does CAS 866016-80-0 compare to other quinoline analogs?" are frequently searched in academic and industry forums. This compound’s ethoxy and methoxy substituents are particularly noteworthy, as they may enhance bioavailability or modulate interactions with biological targets.

From a synthetic perspective, the preparation of 7-(4-ethoxybenzoyl)-5-(2-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these synthetic routes is a key focus for chemists aiming to improve yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing this compound and ensuring its quality for further studies.

Beyond its chemical synthesis, the potential biological activities of CAS 866016-80-0 are a hot topic. Preliminary studies suggest that similar quinoline derivatives exhibit anti-inflammatory, antimicrobial, or even anticancer properties. While specific data on this compound may be limited, its structural analogs are often explored in high-throughput screening campaigns, aligning with the broader demand for small-molecule therapeutics in precision medicine.

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In summary, 7-(4-ethoxybenzoyl)-5-(2-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one represents a fascinating case study in the intersection of synthetic chemistry and biomedical innovation. Its CAS No. 866016-80-0 not only anchors its identity in scientific discourse but also opens doors to future explorations in drug design and material science. As the scientific community continues to unravel the potential of such compounds, staying updated on the latest research and patent filings will be crucial for stakeholders in this field.